Recent advances in heterobimetallic palladium(ii)/copper(ii) catalyzed domino difunctionalization of carbon–carbon multiple bonds
Organic & Biomolecular Chemistry Pub Date: 2014-07-15 DOI: 10.1039/C4OB00610K
Abstract
The double functionalization of carbon–carbon multiple bonds in one-pot processes has emerged in recent years as a fruitful tool for the rapid synthesis of complex molecular scaffolds. This review covers the advances in domino reactions promoted by the couple palladium(II)/copper(II), which was proven to be an excellent catalytic system for the functionalization of substrates.
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